Cas no 1829-28-3 (Ethyl 2-iodobenzoate)

• Product Name: Ethyl 2-iodobenzoate
• CAS No: 1829-28-3
• MF: C₉H₉IO₂
• MW: 276.071035146713
• MDL: MFCD00051796
• CID: 83970
• PubChem ID: 354335298
• Update Time: 2025-06-08

Ethyl 2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodobenzoate
• Ethyl 2-iodobenzoate, (2-Iodobenzoic acid ethyl ester)
• 2-Iodobenzoic acid ethyl ester
• 2-EtO2C-C6H4-I
• 2-IC6H4CO2Et
• ethyl 2-iodanylbenzoate
• ethyl iodobenzoate
• ethyl o-iodobenzoate
• QOUFDDUDXYJWHV-UHFFFAOYSA-N
• Benzoic acid, 2-iodo-, ethyl ester
• rarechem al bi 0562
• ethyl-2-iodobenzoate
• ETHYL2-IODOBENZOATE
• 2-(Ethoxycarbonyl)iodobenzene
• Benzoic acid, 2-iodo-,ethyl ester
• RP17609
• AS02160
• ST24030522
• E1273
• D70261
• A812732
• MFCD00051796
• J-520762
• 2-Iodo-benzoic acid ethyl ester
• SCHEMBL995737
• 1829-28-3
• AKOS008948276
• n-carbobenzoxyglycine-p-nitrophenyl ester
• SY037880
• GS-3530
• FT-0612667
• CS-0085183
• NS00124734
• DTXSID70385235
• DB-001025
• DTXCID80336258

• MDL： MFCD00051796
• Inchi： 1S/C9H9IO2/c1-2-12-9(11)7-5-3-4-6-8(7)10/h3-6H,2H2,1H3
• InChI Key： QOUFDDUDXYJWHV-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(=O)OCC
• BRN： 2084297

Computed Properties

• Exact Mass: 275.96500
• Monoisotopic Mass: 275.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: liquid
• Density: 1.664
• Boiling Point: 165°C/23mmHg(lit.)
• Flash Point: 163-165°C/23mm
• Refractive Index: 1.584
• Solubility: Difficult to mix.
• PSA: 26.30000
• LogP: 2.46790
• Solubility: Insoluble in water
• Sensitiveness: Light Sensitive

Ethyl 2-iodobenzoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT, LIGHT SENSITIVE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-iodobenzoate

Ethyl 2-Iodobenzoate (CAS No. 1829-28-3): Applications and Recent Research Developments

Ethyl 2-Iodobenzoate, with the chemical formula C₉H₇IO₂ and CAS number 1829-28-3, is an organoiodine compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This ester derivative of iodobenzoic acid is valued for its versatile reactivity, making it a crucial intermediate in the synthesis of various bioactive molecules. The presence of the iodine atom at the para position relative to the carboxylate group enhances its utility in cross-coupling reactions, particularly in Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.

The compound's structural features, including the ester functionality and the electron-withdrawing iodine substituent, make it an attractive building block for medicinal chemists. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in oncology and anti-inflammatory drug discovery. The ability to introduce diverse functional groups through palladium-catalyzed reactions has enabled researchers to generate libraries of derivatives with tailored biological activities.

In the realm of synthetic methodologies, Ethyl 2-Iodobenzoate has been employed in the preparation of heterocyclic compounds, which are prevalent in many pharmacologically active substances. For instance, its use in constructing indole and benzothiophene derivatives has been reported in several patents and academic publications. These heterocycles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The compound's reactivity also extends to its utility in polymer chemistry, where it serves as a monomer or cross-linking agent in the synthesis of functional polymers.

Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for Ethyl 2-Iodobenzoate. Researchers have explored solvent-free conditions and catalytic systems that minimize waste and energy consumption. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. Additionally, the use of recyclable catalysts has been investigated to further enhance the sustainability profile of processes involving this compound.

The pharmaceutical industry has also leveraged Ethyl 2-Iodobenzoate in the development of targeted therapies. Its incorporation into prodrugs has allowed for improved bioavailability and controlled release profiles of active pharmaceutical ingredients (APIs). Furthermore, its role as a precursor in the synthesis of radiolabeled compounds has been explored for diagnostic imaging applications. The ability to incorporate isotopes such as iodine-125 or iodine-131 into molecular probes enhances their utility in nuclear medicine.

In conclusion, Ethyl 2-Iodobenzoate (CAS No. 1829-28-3) is a multifaceted compound with extensive applications across organic synthesis, pharmaceutical development, and materials science. Its unique reactivity and structural properties continue to drive innovation in these fields. As research progresses, new methodologies and applications for this versatile intermediate are expected to emerge, further solidifying its importance in modern chemical research.